Cas no 15182-68-0 (1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole)

• Product Name: 1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole
• CAS No: 15182-68-0
• MF: C₉H₁₀N₄OS
• MW: 222.266899585724
• MDL: MFCD02252889
• CID: 120849
• PubChem ID: 87558295
• Update Time: 2025-04-18

1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5H-Tetrazole-5-thione,1-(4-ethoxyphenyl)-1,2-dihydro-
• 1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole
• 1-(4-ethoxyphenyl)-2H-tetrazole-5-thione
• 1-(4-Ethoxyphenyl)-1H-tetrazole-5-thiol
• 2-Tetrazoline-5-thione,1-(p-ethoxyphenyl)- (7CI,8CI)
• 4-ETHOXY PMT
• 4-(5-MERCAPTOTETRAZOLO)PHENETOLE
• 4-(5-mercaptotetrazole)Phenetole
• 1-(4-ethoxyphenyl)-1,2-dihydro-5H-Tetrazole-5-thione
• AKOS BBS-00000556
• 1-(4-ethoxyphenyl)-1,2,3,4-tetraazole-5-thiol
• SBB038424
• STL264528
• VZ20948
• BAS 15425027
• ST50113648
• CCG-47164
• MFCD02252889
• AKOS000268204
• SCHEMBL3418827
• A809225
• J-008851
• SY053565
• SCHEMBL8710433
• 1-(4-ethoxyphenyl)-2H-1,2,3,4-tetrazole-5-thione
• 1-(4-ETHOXYPHENYL)-1,4-DIHYDRO-5H-1,2,3,4-TETRAAZOLE-5-THIONE
• E0668
• DTXSID70357417
• BS-44001
• SR-01000636805-1
• 15182-68-0
• FT-0637198
• D90550
• AKOS000347995
• CS-0320899
• SCHEMBL26126699
• ASFXKDBHBVHSLT-UHFFFAOYSA-N
• DB-018576

• MDL： MFCD02252889
• Inchi： 1S/C9H10N4OS/c1-2-14-8-5-3-7(4-6-8)13-9(15)10-11-12-13/h3-6H,2H2,1H3,(H,10,12,15)
• InChI Key： ASFXKDBHBVHSLT-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 222.05800
• Monoisotopic Mass: 222.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.2
• Topological Polar Surface Area: 81.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.39
• Melting Point: 160°C(lit.)
• Boiling Point: 320.1°C at 760 mmHg
• Flash Point: 147.4°C
• Refractive Index: 1.683
• PSA: 91.63000
• LogP: 1.34970
• Solubility: Not determined

1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H228
• Warning Statement： P210-P240-P241-P280
• Hazardous Material transportation number：UN 1198 3/PG 3
• WGK Germany：2
• Safety Instruction： S36/37; S33; S16; S26
• RTECS：LP8925000
• Hazardous Material Identification：
• Packing Group：I
• Hazard Level：3
• Risk Phrases：R23/24/25; R34; R40; R43; R36/37; R12
• Packing Group：I
• Safety Term：3
• HazardClass：4.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives